Dimericconiferylacetate

• Molecular Formula: C24H26O8
• Molecular Weight: 442.5 g/mol
• InChI: InChI=1S/C24H26O8/c1-14(25)30-9-5-6-16-10-18-19(13-31-15(2)26)23(32-24(18)22(11-16)29-4)17-7-8-20(27)21(12-17)28-3/h5-8,10-12,19,23,27H,9,13H2,1-4H3/b6-5+/t19-,23+/m0/s1
• InChIKey: TYXVTGSQLKCKCF-FDTLDTTQSA-N

Dimericconiferylacetate: NO Inhibitor Overview

Dimericconiferylacetate (also referred to as dimeric coniferyl acetate) is a phenylpropanoid dimeric lignan formed by the oxidative coupling of two coniferyl alcohol units, classified under the 2-arylbenzofuran flavonoid taxonomy [1]. It has been isolated from multiple plant species including Jatropha integerrima, Brazilian propolis, Euphorbia lagascae, Lasiolaena morii, and Schisandra sphenanthera [2]. The compound bears two acetate ester functionalities and a 2,3-dihydro-1-benzofuran core, yielding a molecular formula of C₂₄H₂₆O₈ (MW 442.46–442.50 g/mol), a calculated LogP of 3.10, and a topological polar surface area (TPSA) of 101.00 Ų [1]. Its primary documented bioactivity is inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-activated immune cells, positioning it as a research tool for studying NO-mediated inflammatory and neuroinflammatory pathways [3][4].

Workflow

LPS-stimulated immune cell NO inhibition assays

Selection context

Dimeric lignan with reported NO inhibitory activity in microglial and macrophage models

Use context

Neuroinflammation and peripheral inflammation pathway studies; research use only

Exact IC₅₀ values vary by cell model; verify in your experimental system.

• [1] Plantaedb. Dimeric coniferyl acetate – Compound Details. Molecular Formula C₂₄H₂₆O₈, MW 442.50 g/mol, XlogP 3.10, TPSA 101.00 Ų, ClassyFire: Phenylpropanoids and polyketides > 2-arylbenzofuran flavonoids. Accessed 2026. View Source
• [2] NP-MRD. NP-Card for Dimeric coniferyl acetate (NP0139712). Found in Euphorbia lagascae and Lasiolaena morii. Accessed 2026. View Source
• [3] Than, M.M., Banskota, A.H., Tezuka, Y., Midorikawa, K., Matsushige, K., & Kadota, S. (2003). Inhibitors of nitric oxide (NO) production in murine macrophage-like J774.1 cells from Brazilian propolis. Journal of Traditional Medicines, 20(1), 22–29. View Source
• [4] Zhu, J.-Y., Cheng, B., Zheng, Y., Dong, Z., Lin, S.-L., Tang, G.-H., Gu, Q., & Yin, S. (2015). Enantiomeric neolignans and sesquineolignans from Jatropha integerrima and their absolute configurations. RSC Advances, 5(16), 12202–12208. DOI: 10.1039/C4RA15966G. View Source

Differentiation from Generic Lignans

Lignans as a compound class exhibit wide structural diversity—ranging from monomeric phenylpropanoids to dimeric, trimeric, and dibenzocyclooctadiene scaffolds—resulting in substantial variation in NO inhibitory potency and cell-type specificity that precludes interchangeable procurement [1]. Dimericconiferylacetate occupies a specific chemotype (dimeric 2-arylbenzofuran acetate) with quantitatively defined activity in two distinct cellular models: it inhibits NO production with an IC₅₀ of 7.9 μM in BV-2 microglial cells and 27.1 μM in J774.1 macrophage-like cells [2][3]. These values differ markedly from those of its monomeric analog coniferyl aldehyde (IC₅₀ 18.0 μM, J774.1), the generic NOS inhibitor L-NMMA (IC₅₀ 44.5 μM, J774.1; ~20–21 μM, BV-2), and the structurally unrelated lignan Kadsulignan H (IC₅₀ 14.1 μM, BV-2) [2][3][4]. Substituting a generic lignan without verifying these quantitative performance parameters risks compromising experimental reproducibility in NO inhibition assays.

• Lignan chemotype diversity: monomeric, dimeric, and trimeric lignans show distinct NO inhibitory profiles that may not transfer between chemotypes.
• Cell-type specificity: reported microglial vs. macrophage potency differs; cross-model substitution may require re-validation.
• Generic lignan procurement: substituting without verifying cell-type-specific activity risks assay reproducibility.

• [1] Than, M.M., Banskota, A.H., Tezuka, Y., Midorikawa, K., Matsushige, K., & Kadota, S. (2003). Inhibitors of nitric oxide (NO) production in murine macrophage-like J774.1 cells from Brazilian propolis. Journal of Traditional Medicines, 20(1), 22–29. (Demonstrates potency variation among 17 phenolic compounds from the same extract.) View Source
• [2] Zhu, J.-Y., Cheng, B., Zheng, Y., Dong, Z., Lin, S.-L., Tang, G.-H., Gu, Q., & Yin, S. (2015). Enantiomeric neolignans and sesquineolignans from Jatropha integerrima and their absolute configurations. RSC Advances, 5(16), 12202–12208. DOI: 10.1039/C4RA15966G. View Source
• [3] Than, M.M., Banskota, A.H., Tezuka, Y., Midorikawa, K., Matsushige, K., & Kadota, S. (2003). Journal of Traditional Medicines, 20(1), 22–29. View Source
• [4] Li, H., Wang, L., Yang, Z., & Kitanaka, S. (2007). Kadsuralignans H–K from Kadsura coccinea and their nitric oxide production inhibitory effects. Journal of Natural Products, 70(12), 1999–2002. DOI: 10.1021/np070269x. View Source

Quantitative Comparator Evidence

BV-2 Microglial NO Inhibition vs. Quercetin

In LPS-stimulated BV-2 murine microglial cells, Dimericconiferylacetate (compound 6a) inhibited NO production with an IC₅₀ of 7.9 μM, demonstrating 2.2-fold greater potency than the positive control quercetin (IC₅₀ 17.0 μM) when evaluated under identical experimental conditions within the same study [1]. The compound's activity fell within the 5.9–8.9 μM IC₅₀ range reported for the most active neolignans (5a, 6a, 4b) isolated alongside it from Jatropha integerrima [1].

BV-2 NO Inhibition

Head-to-head

Target IC₅₀ 7.9 µM vs Quercetin 17.0 µM (2.2‑fold difference)

Reported higher potency within tested set; supports neuroinflammation assay context.

LPS‑stimulated BV‑2 microglia, Griess assay; Zhu et al. 2015.

Evidence Dimension	NO production inhibition potency in BV-2 microglial cells
Target Compound Data	IC₅₀ = 7.9 μM (Dimericconiferylacetate, compound 6a)
Comparator Or Baseline	Quercetin (positive control): IC₅₀ = 17.0 μM
Quantified Difference	2.2-fold greater potency (7.9 vs 17.0 μM); Δ = 9.1 μM
Conditions	LPS-activated BV-2 murine microglial cells; Griess assay for NO; Zhu et al., RSC Advances, 2015

Why This Matters

For researchers selecting a lignan-based NO inhibitor for neuroinflammation models, this direct within-study comparison provides the strongest level of evidence that Dimericconiferylacetate offers superior potency over the widely used flavonoid benchmark quercetin.

• [1] Zhu, J.-Y., Cheng, B., Zheng, Y., Dong, Z., Lin, S.-L., Tang, G.-H., Gu, Q., & Yin, S. (2015). Enantiomeric neolignans and sesquineolignans from Jatropha integerrima and their absolute configurations. RSC Advances, 5(16), 12202–12208. DOI: 10.1039/C4RA15966G. (Compounds 5a, 6a, and 4b: IC₅₀ 5.9–8.9 μM; quercetin: IC₅₀ 17.0 μM; PeptideDB attributes IC₅₀ 7.9 μM specifically to dimeric coniferyl acetate from this study.) View Source

J774.1 Macrophage NO Inhibition vs. L-NMMA

In a systematic screening of 33 compounds isolated from Brazilian propolis, Dimericconiferylacetate (compound 33) exhibited an IC₅₀ of 27.1 μM for NO production inhibition in LPS-activated J774.1 murine macrophage-like cells, outperforming the established NOS inhibitor positive control Nᴳ-monomethyl-L-arginine (L-NMMA; IC₅₀ 44.5 μM) by 1.6-fold [1]. Within the same study, Dimericconiferylacetate was identified as one of the two most potent NO inhibitors among all 17 phenolic constituents tested, alongside coniferyl aldehyde (IC₅₀ 18.0 μM) [1].

J774.1 NO Inhibition

Head-to-head

Target IC₅₀ 27.1 µM vs L‑NMMA 44.5 µM (1.6‑fold difference)

Reported higher potency than NOS inhibitor comparator; supports macrophage inflammation model context.

LPS‑activated J774.1; Than et al. 2003.

Evidence Dimension	NO production inhibition potency in J774.1 macrophage-like cells
Target Compound Data	IC₅₀ = 27.1 μM (Dimericconiferylacetate, compound 33)
Comparator Or Baseline	L-NMMA (positive control): IC₅₀ = 44.5 μM; Coniferyl aldehyde (compound 23): IC₅₀ = 18.0 μM
Quantified Difference	1.6-fold more potent than L-NMMA (27.1 vs 44.5 μM); 1.5-fold less potent than monomeric coniferyl aldehyde (27.1 vs 18.0 μM)
Conditions	LPS-activated murine macrophage-like J774.1 cells; Than et al., Journal of Traditional Medicines, 2003

Why This Matters

This direct comparison against a clinically relevant NOS inhibitor (L-NMMA) in macrophages validates Dimericconiferylacetate as a meaningful research tool for peripheral inflammation studies, where its dimeric structure may offer distinct polypharmacology or physicochemical advantages over the monomeric aldehyde despite slightly lower potency in this specific assay.

• [1] Than, M.M., Banskota, A.H., Tezuka, Y., Midorikawa, K., Matsushige, K., & Kadota, S. (2003). Inhibitors of nitric oxide (NO) production in murine macrophage-like J774.1 cells from Brazilian propolis. Journal of Traditional Medicines, 20(1), 22–29. (Coniferyl aldehyde 23: IC₅₀ 18.0 μM; dimeric coniferyl acetate 33: IC₅₀ 27.1 μM; L-NMMA: IC₅₀ 44.5 μM.) View Source

Cross-Study Comparison with Kadsulignan H

Comparing across independent studies conducted in the same cellular model (LPS-activated BV-2 microglia), Dimericconiferylacetate (IC₅₀ 7.9 μM) [1] demonstrates 1.8-fold greater NO inhibitory potency than the dibenzocyclooctadiene lignan Kadsulignan H (IC₅₀ 14.1 μM), a structurally distinct lignan isolated from Kadsura coccinea and characterized for NO inhibition in BV-2 cells [2]. Both compounds were evaluated using LPS-stimulated BV-2 microglia with the Griess assay for nitrite quantification, enabling cross-study rank-ordering despite originating from different laboratories.

Cross‑study benchmark

Cross‑study comparable

IC₅₀ 7.9 µM vs Kadsulignan H 14.1 µM (1.8‑fold difference)

Reported higher potency in cross‑study ranking; supports lignan selection for neuroinflammation.

Both BV‑2 Griess; not co‑tested. Li et al. 2007 vs Zhu et al. 2015.

Evidence Dimension	NO production inhibition potency in BV-2 microglial cells (cross-study)
Target Compound Data	IC₅₀ = 7.9 μM (Dimericconiferylacetate; Zhu et al., 2015)
Comparator Or Baseline	Kadsulignan H: IC₅₀ = 14.1 μM (Li et al., J. Nat. Prod., 2007)
Quantified Difference	1.8-fold greater potency (7.9 vs 14.1 μM); Δ = 6.2 μM
Conditions	Both studies used LPS-activated BV-2 murine microglial cells with Griess assay for NO detection; cross-study comparison, not co-tested.

Why This Matters

When selecting among commercially available lignans for neuroinflammation research, this cross-study comparison positions Dimericconiferylacetate as the more potent option, enabling lower working concentrations and potentially reduced off-target effects at efficacious doses.

• [1] Zhu, J.-Y., Cheng, B., Zheng, Y., Dong, Z., Lin, S.-L., Tang, G.-H., Gu, Q., & Yin, S. (2015). Enantiomeric neolignans and sesquineolignans from Jatropha integerrima and their absolute configurations. RSC Advances, 5(16), 12202–12208. DOI: 10.1039/C4RA15966G. View Source
• [2] Li, H., Wang, L., Yang, Z., & Kitanaka, S. (2007). Kadsuralignans H–K from Kadsura coccinea and their nitric oxide production inhibitory effects. Journal of Natural Products, 70(12), 1999–2002. DOI: 10.1021/np070269x. View Source

Microglial vs. Macrophage Potency

Dimericconiferylacetate exhibits a notable 3.4-fold potency differential between two immune cell types: IC₅₀ of 7.9 μM in BV-2 microglial cells [1] versus 27.1 μM in J774.1 macrophage-like cells [2]. This differential exceeds that observed for the pan-NOS inhibitor L-NMMA, which shows a comparatively modest ~2.2-fold variation across these cell types (BV-2: ~20–21 μM [3]; J774.1: 44.5 μM [2]). The enhanced microglial potency may reflect cell-type-specific differences in compound uptake, metabolism, or target engagement that distinguish Dimericconiferylacetate from generic NOS inhibitors.

Cell‑type differential

Class‑level inference

3.4‑fold microglia/macrophage IC₅₀ ratio (7.9 vs 27.1 µM)

Indicates cell‑type‑specific NO inhibition profile; may inform model selection.

Cross‑study inference; confirm in co‑tested experiments.

Evidence Dimension	Cell-type differential NO inhibitory potency (BV-2 microglia vs. J774.1 macrophages)
Target Compound Data	BV-2 IC₅₀ = 7.9 μM; J774.1 IC₅₀ = 27.1 μM; differential = 3.4-fold
Comparator Or Baseline	L-NMMA: BV-2 IC₅₀ ≈ 20–21 μM; J774.1 IC₅₀ = 44.5 μM; differential ≈ 2.2-fold
Quantified Difference	3.4-fold (Dimericconiferylacetate) vs. ~2.2-fold (L-NMMA) microglia/macrophage potency ratio
Conditions	Cross-study inference: BV-2 data from Zhu et al. (2015); J774.1 data from Than et al. (2003). Both used LPS stimulation and Griess assay. Caution: different laboratories; not a co-tested experiment.

Why This Matters

For researchers focused on neuroinflammation rather than peripheral inflammation, this differential activity profile suggests Dimericconiferylacetate may offer a more relevant potency window in CNS-relevant microglial assays compared to broad-spectrum NOS inhibitors, informing cell-type-specific experimental design and procurement decisions.

• [1] Zhu, J.-Y., et al. (2015). RSC Advances, 5(16), 12202–12208. DOI: 10.1039/C4RA15966G. View Source
• [2] Than, M.M., et al. (2003). Journal of Traditional Medicines, 20(1), 22–29. View Source
• [3] PMC8880303, Table 6; Syringa oblata study (2021). L-NMMA IC₅₀ ~20.7–21.2 μM in BV-2 cells across multiple independent studies. View Source

Purity and Quality Specifications

Commercially available Dimericconiferylacetate (CAS 184046-40-0) is supplied at ≥98% purity as verified by HPLC, with structural identity confirmed by NMR and MS [1]. The compound is an oil at room temperature, soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone, and requires storage desiccated at −20°C for long-term stability (up to 24 months when tightly sealed at 2–8°C) . Its physicochemical parameters—MW 442.46–442.50 g/mol, LogP 3.10, TPSA 101.00 Ų, 1 hydrogen bond donor, 8 hydrogen bond acceptors, and 10 rotatable bonds [2]—place it within favorable ranges for cell-based assay compatibility, though its LogP and TPSA values are near the upper limits for predicted passive blood-brain barrier penetration.

Quality specifications

Specification review

Purity ≥98% (HPLC); oil; soluble in DMSO, CHCl₃, EtOAc, acetone

High purity supports lot consistency; oil form may require handling protocols.

Storage −20°C desiccated; stability 24 months at 2–8°C.

Evidence Dimension	Purity specification and physicochemical characterization
Target Compound Data	Purity ≥98% (HPLC); MW 442.46–442.50; LogP 3.10; TPSA 101.00 Ų; soluble in DMSO, CHCl₃, CH₂Cl₂, EtOAc, acetone
Comparator Or Baseline	Industry standard for research-grade natural products: ≥95% purity; many lignan standards lack fully characterized solubility and stability profiles.
Quantified Difference	≥98% purity exceeds typical ≥95% research-grade threshold; multi-solvent solubility data available vs. DMSO-only solubility data for many lignan comparators.
Conditions	HPLC purity determination; solubility tested in multiple organic solvents; stability validated for 24 months at 2–8°C.

Why This Matters

For procurement decisions, the availability of batch-specific HPLC, NMR, and MS characterization data ensures inter-lot reproducibility—a critical factor when comparing suppliers for long-term research programs, particularly given the compound's oil physical form which complicates handling relative to crystalline lignan standards.

• [1] BioCrick. High Purity Dimeric coniferyl acetate (BCN1148), CAS 184046-40-0, >98% purity, guaranteed by HPLC, NMR, MS. Accessed 2026. View Source
• [2] Plantaedb. Dimeric coniferyl acetate – Compound Details. MW 442.50 g/mol, XlogP 3.10, TPSA 101.00 Ų, H-bond donors: 1, H-bond acceptors: 8, rotatable bonds: 10. Accessed 2026. View Source

Dimericconiferylacetate: Application Scenarios

BV-2 Microglial NO Inhibition Assays

Dimericconiferylacetate is best deployed as a potent NO production inhibitor in LPS-stimulated BV-2 murine microglial cell models, where its IC₅₀ of 7.9 μM outperforms quercetin (17.0 μM) by 2.2-fold [1] and Kadsulignan H (14.1 μM) by 1.8-fold [2]. Its 3.4-fold selectivity for microglial over macrophage NO inhibition [1][3] makes it particularly suitable for CNS-focused neuroinflammation studies investigating microglia-mediated nitric oxide signaling in neurodegeneration, neuropathic pain, or neuroimmune disorders. Recommended working concentration range: 1–30 μM in BV-2 cells, with cell viability monitoring via MTT assay.

Macrophage iNOS/NO Pathway Investigation

For peripheral inflammation research using J774.1 or RAW 264.7 macrophage-like cell lines, Dimericconiferylacetate provides a validated NO inhibitor with an IC₅₀ of 27.1 μM—1.6-fold more potent than L-NMMA (44.5 μM) in the same assay system [3]. Its dimeric lignan scaffold offers a structurally distinct chemotype from the commonly used L-arginine analog NOS inhibitors, enabling orthogonal pathway validation. This scenario is appropriate for studying NO-mediated inflammatory responses in conditions such as sepsis, arthritis, or inflammatory bowel disease models at concentrations of 10–50 μM.

Comparative Lignan SAR Studies

The availability of quantitative IC₅₀ data for Dimericconiferylacetate in two cellular models, alongside its monomeric analog coniferyl aldehyde (IC₅₀ 18.0 μM, J774.1) [3] and structurally distinct lignans such as Kadsulignan H (IC₅₀ 14.1 μM, BV-2) [2], supports its use as a reference dimeric lignan in SAR studies. Researchers investigating how dimerization, acetate esterification, or 2-arylbenzofuran core geometry modulate NO inhibitory activity can use Dimericconiferylacetate as a benchmark dimer against which monomeric, trimeric, or dibenzocyclooctadiene lignans are compared.

Natural Product Library Screening

As a characterized lignan isolated from multiple pharmacognostically significant species—Jatropha integerrima, Brazilian propolis, Schisandra sphenanthera, Euphorbia lagascae, and Lasiolaena morii [4]—Dimericconiferylacetate serves as a validated positive control or reference standard for natural product library screening exercises targeting NO inhibition. Its ≥98% HPLC purity, defined solubility profile in DMSO and other organic solvents , and documented stability under recommended storage conditions (desiccated, −20°C, up to 24 months) make it suitable for high-throughput screening campaigns requiring consistent inter-plate reference compound performance.

Application

Selection Property

Validation Focus

Microglial neuroinflammation model research

Reported NO inhibition in BV‑2 microglial cells

Confirm dose‑response and cell viability in your assay

Macrophage inflammation pathway studies

Cell‑type specific NO inhibition profile (J774.1)

Verify potency in macrophage model; compare with NOS inhibitor control

Lignan SAR reference compound

Dimeric 2‑arylbenzofuran acetate scaffold

Benchmark against monomeric/trimeric lignans for structure‑activity analysis

Natural product library screening control

Characterized purity and multi‑solvent solubility

Assess inter‑lot consistency and DMSO solubility for HTS

• [1] Zhu, J.-Y., et al. (2015). RSC Advances, 5(16), 12202–12208. DOI: 10.1039/C4RA15966G. View Source
• [2] Li, H., Wang, L., Yang, Z., & Kitanaka, S. (2007). J. Nat. Prod., 70(12), 1999–2002. DOI: 10.1021/np070269x. View Source
• [3] Than, M.M., et al. (2003). Journal of Traditional Medicines, 20(1), 22–29. View Source
• [4] NP-MRD NP-Card (NP0139712); Plantaedb; Schisandra sphenanthera isolation literature. Dimeric coniferyl acetate found in Euphorbia lagascae, Lasiolaena morii, Jatropha integerrima, Brazilian propolis, and Schisandra sphenanthera. View Source